Cas no 1105227-09-5 (4-(2-{2-(4-fluorophenyl)amino-1,3-thiazol-4-yl}acetamido)benzamide)

• Product Name: 4-(2-{2-(4-fluorophenyl)amino-1,3-thiazol-4-yl}acetamido)benzamide
• CAS No: 1105227-09-5
• MF: C₁₈H₁₅FN₄O₂S
• MW: 370.400705575943
• CID: 5855071
• PubChem ID: 30859996
• Update Time: 2025-11-01

4-(2-{2-(4-fluorophenyl)amino-1,3-thiazol-4-yl}acetamido)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-{2-(4-fluorophenyl)amino-1,3-thiazol-4-yl}acetamido)benzamide
• 4-[[2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]acetyl]amino]benzamide
• 4-(2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamido)benzamide
• 1105227-09-5
• 4-(2-(2-((4-fluorophenyl)amino)thiazol-4-yl)acetamido)benzamide
• AKOS024508186
• F5382-0651

• Inchi： 1S/C18H15FN4O2S/c19-12-3-7-14(8-4-12)22-18-23-15(10-26-18)9-16(24)21-13-5-1-11(2-6-13)17(20)25/h1-8,10H,9H2,(H2,20,25)(H,21,24)(H,22,23)
• InChI Key： PJIZXFAVVSNUOY-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(C(N)=O)=CC=2)=O)N=C1NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 370.08997507g/mol
• Monoisotopic Mass: 370.08997507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2-{2-(4-fluorophenyl)amino-1,3-thiazol-4-yl}acetamido)benzamide

Comprehensive Overview of 4-(2-{2-(4-fluorophenyl)amino-1,3-thiazol-4-yl}acetamido)benzamide (CAS No. 1105227-09-5)

4-(2-{2-(4-fluorophenyl)amino-1,3-thiazol-4-yl}acetamido)benzamide, with the CAS number 1105227-09-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 1,3-thiazole core with a 4-fluorophenyl moiety and a benzamide group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules.

The compound’s synthetic pathway and structure-activity relationship (SAR) have been explored in recent studies, highlighting its versatility in drug discovery. Its fluorophenyl-thiazole segment is known to enhance binding affinity to biological targets, while the benzamide group contributes to solubility and metabolic stability. These properties align with current trends in precision medicine and targeted therapy, addressing growing demand for compounds with high specificity and low off-target effects.

In the context of AI-driven drug discovery, 1105227-09-5 exemplifies how computational tools can predict molecular interactions and optimize lead compounds. Searches for "thiazole derivatives in drug design" or "fluorophenyl bioactive compounds" frequently cite this molecule as a case study. Its relevance extends to cancer research, where analogs of this structure are investigated for their anti-proliferative properties, a topic trending in academic and industrial forums.

From a synthetic chemistry perspective, the compound’s acetamido linker offers modularity for further derivatization, a feature valued in combinatorial chemistry. Laboratories focusing on high-throughput screening (HTS) often prioritize such scaffolds due to their balance of complexity and synthetic accessibility. Additionally, its physicochemical properties (e.g., logP, hydrogen bond donors/acceptors) comply with Lipinski’s Rule of Five, a key consideration in oral drug development.

Environmental and green chemistry advocates may also find interest in the compound’s potential for sustainable synthesis. Recent publications explore catalytic methods to reduce waste in its production, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). This dual focus on efficacy and sustainability positions 4-(2-{2-(4-fluorophenyl)amino-1,3-thiazol-4-yl}acetamido)benzamide as a forward-thinking subject in modern chemistry.

In summary, CAS 1105227-09-5 represents a convergence of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific literature and industrial pipelines. For those exploring "small molecule therapeutics" or "structure-based drug design," this compound offers a compelling template for innovation.